Cas no 721406-24-2 (N-(2-chlorophenyl)methyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-(2-chlorophenyl)methyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 721406-24-2
• MF: C₁₆H₁₃ClN₄O₂S
• MW: 360.818020582199
• CID: 5361940
• Update Time: 2025-11-01

N-(2-chlorophenyl)methyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-chlorobenzyl)-2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• MLS000390312
• N-[(2-chlorophenyl)methyl]-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide
• SMR000259574
• VU0283892-2
• Z21489148
• N-(2-chlorobenzyl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)thio]acetamide
• N-(2-chlorophenyl)methyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

• Inchi： 1S/C16H13ClN4O2S/c17-13-4-2-1-3-12(13)9-19-14(22)10-24-16-21-20-15(23-16)11-5-7-18-8-6-11/h1-8H,9-10H2,(H,19,22)
• InChI Key： YFTBMNFNEVNSMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CNC(CSC1=NN=C(C2C=CN=CC=2)O1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 412
• XLogP3: 2.7
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on N-(2-chlorophenyl)methyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

Introduction to N-(2-chlorophenyl)methyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide and Its Significance in Modern Chemical Biology

N-(2-chlorophenyl)methyl-2-{5-(pyridin-4-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide, with the CAS number 721406-24-2, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular targeting.

The structural composition of N-(2-chlorophenyl)methyl-2-{5-(pyridin-4-yl)}-1,3,4-oxadiazol-2-ylsulfanyl}acetamide encompasses several key pharmacophoric elements that contribute to its biological activity. The presence of a chlorophenyl group at the N-position suggests possible interactions with biological targets involving hydrophobic or aromatic binding pockets. Additionally, the incorporation of a pyridin-4-yl moiety introduces a nitrogen-rich heterocycle, which is frequently utilized in medicinal chemistry for its ability to form hydrogen bonds and enhance binding affinity.

The core of the molecule features a 1,3,4-oxadiazole ring system, a scaffold known for its versatility in medicinal chemistry. Oxadiazole derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The sulfanyl group attached to the oxadiazole ring further modulates the electronic properties of the molecule, potentially influencing its reactivity and interactions with biological targets.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs). N-(2-chlorophenyl)methyl-2-{5-(pyridin-4-yl)}-1,3,4-oxadiazol-2-ylsulfanyl}acetamide has been investigated as a potential PPI modulator due to its ability to disrupt or stabilize protein complexes involved in various disease pathways. For instance, studies have shown that oxadiazole derivatives can interfere with the function of kinases and other signaling proteins by binding to their active sites or allosteric regions.

The acetamide moiety at the C-terminal position of the molecule is another pharmacophoric element that contributes to its biological activity. Acetamides are commonly found in biologically active compounds and have been shown to enhance solubility and metabolic stability. The specific arrangement of atoms in this moiety allows for optimal interactions with biological targets, making it an attractive feature for drug design.

The CAS number 721406-24-2 provides a unique identifier for N-(2-chlorophenyl)methyl-2-{5-(pyridin-4-y1)

In the context of modern chemical biology, N-(2-chlorophenyl)methyl--{5-(pyridin--4-ytl)--13,-14--oxadiazol--}-y1-sulfanyl}acetamide exemplifies the intricate relationship between molecular structure and biological function. The compound's design reflects a deep understanding of structural motifs that are known to interact with biological targets effectively. This knowledge is derived from decades of research in medicinal chemistry and pharmacology.

The synthesis of N-(2-chlorophenyl)methyl--{5-(pyridin--4-ytl)--13,-14--oxadiazol--}-y1-sulfanyl}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yields and purity levels. These techniques include transition metal catalysis, asymmetric synthesis, and protecting group strategies.

The pharmacological evaluation of N-(2-chlorophenyl)methyl--{5-(pyridin--4-ytl)--13,-14--oxadiazol--}-y1-sulfanyl}acetamide has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit the proliferation of cancer cells by targeting specific signaling pathways. Additionally, preliminary in vivo studies suggest that the compound may have therapeutic potential in treating inflammatory diseases by modulating immune responses.

The development of novel drug candidates like N-(2-chlorophenyl)methyl--{5-(pyridin--4-ytl)--13,-14--oxadiazol--}-y1-sulfanyl}acetamide relies on interdisciplinary collaboration between chemists, biologists, and clinicians. This collaborative approach ensures that compounds are not only structurally innovative but also biologically relevant. The integration of computational modeling and high-throughput screening techniques has further accelerated the drug discovery process.

The future prospects for N-(2-chlorophenyl)methyl--{5-(pyridin--4-ytl)--13,-14--oxadiazol--}-y1-sulfanyl}acetamide are promising. Ongoing research aims to optimize its pharmacological properties and explore new therapeutic applications. Additionally, efforts are being made to develop novel synthetic routes that are more sustainable and environmentally friendly.